Cas no 349127-13-5 (N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide)

• Product Name: N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide
• CAS No: 349127-13-5
• MDL: MFCD00716746
• CID: 4649599
• Update Time: 2025-10-29

N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4H-1,2,4-TRIAZOL-4-YL)-2-THIOPHENECARBOXAMIDE
• N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide

• MDL： MFCD00716746

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide

Comprehensive Overview of N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide (CAS No. 349127-13-5): Properties, Applications, and Research Insights

N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide (CAS No. 349127-13-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound combines a thiophene ring with a 1,2,4-triazole moiety, creating a versatile scaffold for drug discovery and material science applications. Its CAS number 349127-13-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

Recent studies highlight the growing demand for triazole-based derivatives, driven by their bioactivity in antimicrobial and antifungal formulations. Researchers are particularly interested in N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide for its potential role in addressing antibiotic resistance—a top-priority global health challenge. The compound’s thiophene-carboxamide backbone also aligns with trends in sustainable chemistry, as it enables modular synthesis with reduced environmental impact.

From a structural perspective, the 1,2,4-triazole ring in 349127-13-5 contributes to hydrogen bonding capabilities, enhancing interactions with biological targets. This feature is exploited in computational drug design, where AI-driven molecular docking simulations frequently incorporate this compound as a pharmacophore model. Industry forums and patent filings reveal its utility in developing kinase inhibitors, a hot topic in oncology research.

Synthetic accessibility is another advantage of N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide. Its preparation typically involves condensation reactions between thiophene-2-carboxylic acid derivatives and 4-amino-1,2,4-triazole, offering high yields under mild conditions. This efficiency makes it attractive for scale-up processes, addressing FAQs about cost-effective production in peer-reviewed journals.

Analytical characterization of CAS No. 349127-13-5 relies on advanced techniques like NMR, HPLC-MS, and X-ray crystallography. Data from these methods confirm the compound’s stability under physiological pH ranges—a key consideration for formulation scientists. Such details are often searched in academic portals alongside terms like "triazole-thiophene solubility" or "349127-13-5 spectral data."

In material science, the conjugated system of thiophene and triazole in this compound exhibits promising electronic properties. Published works explore its use in organic semiconductors, correlating with the surge in green energy solutions. This interdisciplinary relevance boosts its visibility in search engine queries related to "biodegradable electronic materials."

Regulatory compliance for 349127-13-5 adheres to REACH and FDA guidelines, with safety profiles documented in SDS sheets. While not classified as hazardous, proper handling protocols are emphasized in technical literature—a frequent query among laboratory personnel. The compound’s EC number and IUPAC name are indexed in major chemical inventories to facilitate procurement.

Future prospects for N-(4H-1,2,4-triazol-4-yl)thiophene-2-carboxamide include personalized medicine applications, where its derivatization potential supports targeted therapy development. Collaborative projects between academia and industry continue to uncover novel uses, making it a staple in grants and research proposals worldwide.